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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690 Get Quote

Disclaimer: Initial searches for "4-Chloro-8-fluorocinnoline" did not yield a specific CAS

number or substantial technical data. However, extensive results were available for the

isomeric compound, 4-Chloro-8-fluoroquinoline. This guide proceeds under the assumption that

the intended compound of interest is 4-Chloro-8-fluoroquinoline (CAS RN: 63010-72-0).

This technical guide provides a comprehensive overview of 4-Chloro-8-fluoroquinoline,

targeting researchers, scientists, and professionals in drug development. The document details

the compound's properties, synthesis, and known biological activities, with a focus on its role

as a key intermediate in the development of fluoroquinolone antibiotics.

Compound Identification and Properties
4-Chloro-8-fluoroquinoline is a halogenated quinoline derivative. Its chemical structure and key

properties are summarized in the table below.
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Property Value Reference

CAS Number 63010-72-0 [1][2]

Molecular Formula C₉H₅ClFN [1]

Molecular Weight 181.59 g/mol [1]

Appearance
White to light yellow

powder/crystal
[2]

Physical Form Solid [2]

Purity >98.0% (GC) [2]

Safety and Handling: 4-Chloro-8-fluoroquinoline is associated with the following hazard

statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Standard laboratory safety protocols, including the use of personal protective equipment,

should be followed when handling this compound.[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-8-fluoroquinoline

is not readily available in the public domain, general methods for the synthesis of 4-

chloroquinolines are well-established. These typically involve the cyclization of aniline

derivatives followed by chlorination.

One common approach is the Gould-Jacobs reaction, which involves the reaction of an aniline

with an ethoxymethylenemalonate ester, followed by cyclization and subsequent chlorination. A

patent for the preparation of 4-chloroquinolines describes a multi-step process that includes

condensing an o-substituted aniline with ethyl ethoxymethylene malonate, cyclizing the product
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to a 4-hydroxyquinoline derivative, followed by reaction with a chlorinating agent like

phosphorus oxychloride to yield the final 4-chloroquinoline.[3]

A general experimental workflow for the synthesis of a 4-chloroquinoline derivative is outlined

below. Please note that specific reaction conditions, such as temperature, reaction time, and

purification methods, would need to be optimized for the synthesis of 4-Chloro-8-

fluoroquinoline.
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General Synthesis Workflow
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General workflow for 4-chloroquinoline synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15315690?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15315690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications in Drug
Development
4-Chloro-8-fluoroquinoline serves as a crucial building block in the synthesis of more complex

molecules, particularly fluoroquinolone antibiotics.[4] The core structure of quinolones is vital

for their antibacterial activity, which primarily involves the inhibition of bacterial DNA gyrase and

topoisomerase IV.[5][6]

Mechanism of Action of Fluoroquinolones
Fluoroquinolones exert their bactericidal effects by targeting enzymes essential for bacterial

DNA replication, transcription, repair, and recombination. The general mechanism is as follows:

Inhibition of DNA Gyrase: In many Gram-negative bacteria, the primary target is DNA gyrase.

This enzyme is responsible for introducing negative supercoils into the bacterial DNA, a

process crucial for DNA replication and transcription. Fluoroquinolones stabilize the complex

between DNA gyrase and DNA, leading to stalled replication forks and the generation of

double-strand DNA breaks.

Inhibition of Topoisomerase IV: In many Gram-positive bacteria, the primary target is

topoisomerase IV. This enzyme is essential for the decatenation (separation) of daughter

chromosomes after DNA replication. Inhibition of topoisomerase IV by fluoroquinolones

prevents the segregation of replicated DNA, ultimately leading to cell death.

The following diagram illustrates the general mechanism of action for fluoroquinolone

antibiotics.
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Fluoroquinolone Mechanism of Action
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General mechanism of fluoroquinolone action.

Quantitative Biological Data
Specific quantitative biological activity data, such as IC50 or MIC values for 4-Chloro-8-

fluoroquinoline itself, are not widely reported in publicly accessible literature. The primary role

of this compound is as a synthetic intermediate. The biological activity is more extensively

characterized for the final fluoroquinolone drug products derived from it. For instance,

derivatives of similar chloro-fluoro-quinolones have shown activity against various bacterial

strains.[4]

Signaling Pathways and Resistance
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The primary "pathway" affected by fluoroquinolones is the process of bacterial DNA replication

and repair. There are no specific host cell signaling pathways that are directly targeted by these

antibiotics.

Bacterial resistance to fluoroquinolones is a significant clinical concern and typically arises

through two main mechanisms:

Target-Mediated Resistance: Mutations in the genes encoding DNA gyrase (gyrA and gyrB)

and topoisomerase IV (parC and parE) can alter the drug-binding site, reducing the affinity of

fluoroquinolones for their targets.

Altered Drug Accumulation: This can occur through decreased uptake of the drug due to

modifications in porin proteins in the bacterial outer membrane, or through increased efflux of

the drug by overexpression of efflux pumps.

The logical relationship leading to fluoroquinolone resistance is depicted in the diagram below.

Fluoroquinolone Resistance Mechanisms
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Logical flow of fluoroquinolone resistance development.

Conclusion
4-Chloro-8-fluoroquinoline is a key chemical intermediate with significant applications in the

synthesis of fluoroquinolone antibiotics. While detailed biological data for the compound itself is

limited, its structural features are integral to the well-established antibacterial mechanism of the

broader fluoroquinolone class. Understanding the synthesis and properties of this and similar

building blocks is crucial for the development of new and more effective antibacterial agents to

combat the growing challenge of antibiotic resistance. Further research into the specific

biological activities of such intermediates could potentially unveil novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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